Cas no 887589-43-7 (6-bromo-4-chloro-quinoline-2-carboxylic acid)

6-Bromo-4-chloro-quinoline-2-carboxylic acid is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its distinct bromo and chloro substituents enhance reactivity, making it a versatile intermediate for synthesizing complex heterocyclic compounds. The carboxylic acid moiety allows for further functionalization, enabling applications in drug discovery and material science. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in cross-coupling reactions and other synthetic transformations. Its structural features make it particularly valuable for developing biologically active molecules, including kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it is supplied with detailed analytical characterization to support rigorous research requirements.

6-bromo-4-chloro-quinoline-2-carboxylic acid structure

887589-43-7 structure

Product Name:6-bromo-4-chloro-quinoline-2-carboxylic acid

CAS No:887589-43-7

MF:C₁₀H₅BrClNO₂

MW:286.509200811386

MDL:MFCD06810525

CID:93186

PubChem ID:29922240

Update Time:2025-06-07

6-bromo-4-chloro-quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-chloroquinoline-2-carboxylic acid
- 6-BROMO-4-CHLORO-2-QUINOLINECARBOXYLIC ACID
- 4604AC
- AK103573
- 589B437
- 6-bromo-4-chloro-quinoline-2-carboxylic acid
- AKOS012682889
- DTXSID40652188
- 6-bromo-4-chloro-2-quinolinecarboxylic acid
- DB-078197
- SB71523
- DS-4141
- CS-0041154
- EN300-148332
- 887589-43-7
- MFCD06810525
- 6-Bromo-4-chloroquinoline-2-carboxylicacid
- SCHEMBL18895156
- MDL： MFCD06810525
- Inchi： 1S/C10H5BrClNO2/c11-5-1-2-8-6(3-5)7(12)4-9(13-8)10(14)15/h1-4H,(H,14,15)
- InChI Key： PJRWJJGCTINMBV-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(Cl)C2C(=CC=C(C=2)Br)N=1)O

Computed Properties

Exact Mass: 284.91922g/mol
Monoisotopic Mass: 284.91922g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 3.4

Experimental Properties

Density: 1.819
Boiling Point: 409.6°C at 760 mmHg
Flash Point: 409.6 °C at 760 mmHg
Refractive Index: 1.712

6-bromo-4-chloro-quinoline-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

6-bromo-4-chloro-quinoline-2-carboxylic acid Pricemore >>

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